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Compound of Interest

Compound Name: 5-Deoxy-D-ribo-hexose

Cat. No.: B15487374 Get Quote

An In-Depth Technical Guide to 5-Deoxy-D-ribo-hexose and Related Compounds

This technical guide provides comprehensive information on 5-Deoxy-D-ribo-hexose and its

closely related chemical structures for researchers, scientists, and professionals in drug

development. Due to the limited direct information on 5-Deoxy-D-ribo-hexose, this guide also

includes data on the more extensively documented 5-Deoxy-D-ribose.

Chemical and Physical Data
The nomenclature of deoxy sugars can lead to ambiguity. "5-Deoxy-D-ribo-hexose" specifies

a six-carbon sugar (hexose) with a D-ribo configuration where the hydroxyl group at the fifth

carbon is replaced by a hydrogen. While a specific CAS number for this exact open-chain

structure is not readily found in major chemical databases, a cyclic form, 5-deoxy-D-ribo-

hexofuranose, is documented. For clarity and comparison, the properties of the more common

five-carbon analogue, 5-Deoxy-D-ribose, are also presented.
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Property
5-deoxy-D-ribo-
hexofuranose

5-Deoxy-D-ribose

Synonyms 5-deoxy-d-ribo-hexofuranose
(2R,3R,4R)-2,3,4-

trihydroxypentanal

Molecular Formula C6H12O5[1] C5H10O4[2][3][4]

Molecular Weight 164.16 g/mol [1] 134.13 g/mol [2][3][4]

CAS Number Not readily available 13039-75-3[2][3]

PubChem CID 11829769[1] 45489773[4]

Other Identifiers GlyTouCan: G38256GN[1]
MDL Number:

MFCD09880210[3]

Structural Relationships
To visually delineate the structural differences between D-ribose, its 5-deoxy pentose form, and

the 5-deoxy hexose form, the following diagram illustrates their relationship.

D-Ribose (Pentose)

5-Deoxy-D-ribose (Pentose)

Deoxygenation at C5

5-Deoxy-D-ribo-hexose (Hexose)

Chain extension and
Deoxygenation at C5

Click to download full resolution via product page

Fig. 1: Structural relationship of related sugars.

Experimental Protocols
While specific experimental protocols for the synthesis or use of 5-Deoxy-D-ribo-hexose are

not widely published, a relevant protocol for the synthesis of a derivative of the closely related
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5-Deoxy-D-ribose is detailed below. This procedure outlines the synthesis of 1,2,3-tri-O-acetyl-

5-deoxy-D-ribofuranose from D-ribose.[5][6]

Objective: To synthesize 1,2,3-tri-O-acetyl-5-deoxy-D-ribofuranose.

Key Reaction Steps:

Protection: Protection of the hydroxyl groups of D-ribose. A common method is the formation

of an isopropylidene acetal.

Sulfonylation: Selective sulfonylation of the primary hydroxyl group at the C5 position.

Deoxygenation: Reductive displacement of the sulfonyloxy group using a hydride reagent to

yield the 5-deoxy sugar.

Hydrolysis: Removal of the protecting groups.

Acetylation: Acetylation of the free hydroxyl groups to yield the final product.

A generalized workflow for this synthesis is presented in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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